Cas no 946318-62-3 (2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 946318-62-3
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 5516031
• Update Time: 2025-06-10

2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• Inchi： 1S/C20H22N2O2/c1-3-19(23)22-12-6-8-15-13-16(10-11-18(15)22)21-20(24)17-9-5-4-7-14(17)2/h4-5,7,9-11,13H,3,6,8,12H2,1-2H3,(H,21,24)
• InChI Key： IBRKXBBPDBKRIK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)CC)(=O)C1=CC=CC=C1C

Additional information on 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Comprehensive Overview of 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 946318-62-3)

2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, with the CAS number 946318-62-3, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The molecular structure combines a benzamide moiety with a propanoyl-substituted tetrahydroquinoline, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its unique pharmacophore.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has surged, driven by advancements in medicinal chemistry and targeted therapy. The compound's CAS no. 946318-62-3 is frequently searched in academic databases, reflecting its relevance in studies related to enzyme inhibition and receptor modulation. Its structural features suggest potential interactions with kinases and GPCRs, which are hot topics in cancer research and neurodegenerative disease studies.

The synthesis of 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide involves multi-step organic reactions, including amidation and cyclization processes. Optimizing its yield and purity is critical for high-throughput screening in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with pharmaceutical standards. These methodologies align with the growing focus on quality-by-design (QbD) principles in the industry.

From a commercial perspective, CAS no. 946318-62-3 is listed in catalogs of specialty chemical suppliers, catering to research institutions and biotech companies. Its pricing and availability are influenced by factors like scale-up challenges and patent landscapes. Discussions on platforms like PubMed and ScienceDirect often highlight its role in lead optimization and structure-activity relationship (SAR) studies, making it a recurring keyword in scientific literature.

Environmental and regulatory aspects of 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide are also under scrutiny. While not classified as hazardous, its biodegradability and ecotoxicity profiles are being evaluated to align with green chemistry initiatives. This aligns with the broader trend of sustainable drug development, a priority for modern pharmaceutical enterprises.

In conclusion, 2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS no. 946318-62-3) represents a compelling case study in the intersection of organic synthesis and therapeutic innovation. Its versatility and potential applications ensure its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing the importance of molecular diversity in modern science.